![molecular formula C11H15NO B1581016 6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine CAS No. 52373-02-1](/img/structure/B1581016.png)
6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine
Overview
Description
“6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine” is a chemical compound with the molecular formula C11H15NO . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H15NO/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12/h5-7,11H,2-4,12H2,1H3 .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 321.7±42.0 °C and a predicted density of 1.038±0.06 g/cm3 at 20 °C and 760 Torr . The predicted pKa is 9.86±0.20 .Scientific Research Applications
Synthesis and Structural Analysis
6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine, due to its structural complexity and potential for diverse biological activities, has been a subject of interest in synthetic chemistry. Researchers have explored various synthesis methods, such as a chemoenzymatic protocol for synthesizing derivatives, which are useful as precursors for bioactive compounds (Orsini et al., 2002). Another study focused on synthesizing dopaminergic compounds from similar structures, indicating the relevance of these compounds in neuroscience research (McDermed et al., 1976). Furthermore, detailed spectroscopic investigations, including UV-VIS, NMR, and molecular electrostatic potential studies, provide insights into the compound's conformational stability and electronic properties, essential for understanding its interactions at a molecular level (Arivazhagan et al., 2014).
Potential Biological Activity
Studies have indicated the potential biological activities of derivatives of this compound. For instance, compounds synthesized from this structure showed significant dopaminergic activity, suggesting their potential in treating neurological disorders (McDermed et al., 1976). Additionally, some derivatives demonstrated antiproliferative activity in glioma cells, highlighting a possible application in cancer research and therapy (Berardi et al., 2005).
Chemical Transformations and Stereochemistry
Chemical transformations involving this compound, such as cyclisation reactions and stereochemistry of reactions with different reagents, have been extensively studied. These studies provide valuable insights into the synthesis of complex structures and the mechanisms of chemical reactions, which are crucial for developing new pharmaceuticals and materials (Davies & Waring, 1968).
Safety and Hazards
The safety information for “6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine” indicates that it may be harmful if swallowed (H302). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12/h5-7,11H,2-4,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWDPZDVSZWOAFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(CCC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80966776 | |
Record name | 6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80966776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52373-02-1 | |
Record name | 1-Naphthalenamine, 1,2,3,4-tetrahydro-6-methoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052373021 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80966776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-METHOXY-1,2,3,4-TETRAHYDRO-1-NAPHTHALENYLAMINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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